Cas no 112529-16-5 (a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®5'-ester with uridine 5'-(trihydrogen diphosphate))
112529-16-5 structure
Product Name:a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®5'-ester with uridine 5'-(trihydrogen diphosphate)
CAS No:112529-16-5
MF:C19H28N4O18P2
MW:662.389147758484
CID:185574
Update Time:2024-01-26
a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®5'-ester with uridine 5'-(trihydrogen diphosphate) Chemical and Physical Properties
Names and Identifiers
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- a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®
- uridine 5'-diphospho-2,3-diacetamido-2,3-dideoxyglucopyranuronic acid
- (2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-hydroxy-2-({[hydroxy(phosphonooxy)phosphoryl]oxy}methyl)tetrahydrofuran-3-yl (2S,3S,4R,5R,6S)-4,5-bis(acetylamino)-3,6-dihydroxytetrahydro-2H-pyran-2-carboxylate (non-preferred name)
- 5'-ester with uridine 5'-(trihydrogen diphosphate)
- Udp-ddgpu
- UDP-X
- α-D-Glucopyranuronic acid, 2,3-bis(acetylamino)-2,3-dideoxy-, 1→5'-ester with uridine 5'-(trihydrogen diphosphate)
- a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®5'-ester with uridine 5'-(trihydrogen diphosphate)
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- Inchi: 1S/C19H28N4O18P2/c1-6(24)20-10-11(21-7(2)25)18(39-15(13(10)28)17(30)31)40-43(36,41-42(33,34)35)37-5-8-12(27)14(29)16(38-8)23-4-3-9(26)22-19(23)32/h3-4,8,10-16,18,27-29H,5H2,1-2H3,(H,20,24)(H,21,25)(H,30,31)(H,22,26,32)(H2,33,34,35)/t8-,10-,11-,12-,13+,14-,15+,16-,18?,43?/m1/s1
- InChI Key: WRABBAMLTRGUCR-DONRGLBRSA-N
- SMILES: C(OP(OC1O[C@H](C(O)=O)[C@@H](O)[C@H](NC(=O)C)[C@H]1NC(=O)C)(OP(O)(O)=O)=O)[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 662.08744
- Monoisotopic Mass: 662.087383
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 43
- Rotatable Bond Count: 11
- Complexity: 1260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 326
Experimental Properties
- Density: 1.83
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.642
- PSA: 326.35
a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®5'-ester with uridine 5'-(trihydrogen diphosphate) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
112529-16-5 (a-D-Glucopyranuronic acid,2,3-bis(acetylamino)-2,3-dideoxy-, 1®5'-ester with uridine 5'-(trihydrogen diphosphate)) Related Products
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